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Compound of Interest

Compound Name: 4-Bromo-1-pentene

Cat. No.: B1655104

An In-depth Technical Guide on the Physical Properties of 4-Bromo-1-Pentene

This technical guide provides a comprehensive overview of the key physical properties of 4-
bromo-1-pentene, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the reported values for these properties and provides
detailed, generalized experimental protocols for their determination.

Quantitative Data Summary

The physical properties of 4-bromo-1-pentene are summarized in the table below. These
values are critical for handling, reaction setup, and purification processes involving this
compound.
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Physical Property Value Notes
N ) Not specified at a particular
Boiling Point 111.5°C
pressure.[1]
118.2 °C At 760 mmHg.[2]
) Not specified at a particular
Density 1.2359 g/cm3

temperature.[1]

Not specified at a particular

1.244 g/cm3
temperature.[2]
Molecular Formula CsHoBr
Molecular Weight 149.03 g/mol [3]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the boiling point and density of liquid haloalkenes such as 4-bromo-1-pentene.

Boiling Point Determination via Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[4] The principle is based on the definition of boiling point: the temperature at
which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[4]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample of 4-bromo-1-pentene (a few drops)

Small test tube
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¢ Rubber band or wire for attachment

e Heat source (e.g., Bunsen burner)

e Heating oil (e.g., mineral oil)

Procedure:

A small amount of 4-bromo-1-pentene is placed in the small test tube.
e The capillary tube is placed in the test tube with its open end downwards.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube filled with heating oil, ensuring the heat is distributed
evenly.

e The Thiele tube is gently heated. Initially, air trapped in the capillary tube will expand and
bubble out.[4]

e Heating is continued until a continuous stream of bubbles emerges from the capillary tube.
This indicates the sample has been heated above its boiling point.[4]

e The heat source is removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[4] This is the point where the external pressure equals the vapor pressure of the sample.

The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Density Determination

The density of a liquid is its mass per unit volume. For a liquid like 4-bromo-1-pentene, this
can be accurately determined using a pycnometer or, more simply, with a graduated cylinder
and an electronic balance for a less precise measurement.

Apparatus:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1655104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Electronic balance (accurate to at least 0.001 g)

Graduated cylinder or volumetric flask

Thermometer

Sample of 4-bromo-1-pentene
Procedure:
e The mass of a clean, dry graduated cylinder is measured using the electronic balance.[5]

» A specific volume of 4-bromo-1-pentene is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[5]

e The combined mass of the graduated cylinder and the 4-bromo-1-pentene sample is
measured.[5]

e The mass of the 4-bromo-1-pentene is calculated by subtracting the mass of the empty
graduated cylinder from the combined mass.[5]

o The temperature of the sample is recorded, as density is temperature-dependent.
e The density is calculated using the formula: Density = Mass / Volume.
e The procedure should be repeated multiple times to ensure accuracy and precision.[5]

Logical Workflow Visualization

The following diagram illustrates the general workflow for the determination of the physical
properties of a liquid chemical sample.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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